Cas no 16867-58-6 (Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate)

• Product Name: Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate
• CAS No: 16867-58-6
• MF: C₁₃H₁₅BrN₂O₄
• MW: 343.173202753067
• CID: 3061758
• PubChem ID: 2797991
• Update Time: 2025-05-19

Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate
• 1392150-94-5
• SCHEMBL17379008
• 1,3-Diethyl 2-[[(5-bromo-2-pyridinyl)amino]methylene]propanedioate
• 16867-58-6
• diethyl 2-[[(5-bromopyridin-2-yl)amino]methylidene]propanedioate
• 1,3-Diethyl 2-[4-(4-methyl-1-piperazinyl)-2-nitrophenyl]propanedioate
• DB-407157
• DTXSID001164423
• DB-407158
• Diethyl2-(((5-bromopyridin-2-yl)amino)methylene)malonate
• CCG-234362

• Inchi： 1S/C13H15BrN2O4/c1-3-19-12(17)10(13(18)20-4-2)8-16-11-6-5-9(14)7-15-11/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： SNZHHDOFYHGEHF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 342.02152Da
• Monoisotopic Mass: 342.02152Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate

Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate (CAS No. 16867-58-6): A Comprehensive Overview

Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate, identified by its CAS number 16867-58-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of malonate esters, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of a 5-bromopyridin-2-yl moiety in its structure adds to its utility, making it a valuable building block for the development of novel pharmaceutical agents.

The molecular structure of Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate consists of a central malonate core, which is esterified at both carboxyl groups with ethyl groups. The amino group is further substituted with a (5-bromopyridin-2-yl) group, providing a versatile handle for further functionalization. This structural feature makes it an attractive candidate for use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate has emerged as a key intermediate in the synthesis of inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in the preparation of compounds that modulate the activity of pyruvate kinase M2 (PKM2), an enzyme crucial for glycolysis regulation in cancer cells. The brominated pyridine moiety allows for further derivatization, enabling the creation of highly specific inhibitors with potential therapeutic applications.

The pharmaceutical industry has also explored the use of Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating the 5-bromopyridin-2-yl group into kinase inhibitors, researchers can enhance binding affinity and selectivity. This has led to the discovery of several novel compounds with promising preclinical activity against different types of cancer.

Beyond its applications in drug discovery, Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate has found utility in materials science and catalysis. The malonate core serves as a ligand scaffold for transition metals, facilitating various catalytic transformations. For example, it has been used in palladium-catalyzed cross-coupling reactions, where it acts as a chelating ligand to enhance reaction efficiency and selectivity. These catalytic applications highlight the compound's versatility and its potential impact on industrial processes.

The synthesis of Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate involves a multi-step process that requires careful control of reaction conditions. Typically, it begins with the condensation of diethyl malonate with an appropriate amine derivative, followed by bromination at the pyridine ring using brominating agents such as N-bromosuccinimide (NBS). The resulting intermediate is then functionalized further to introduce the desired substituents. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and purity.

In conclusion, Diethyl 2-(((5-bromopyridin-2-yl)amino)methylene)malonate (CAS No. 16867-58-6) is a multifunctional compound with significant applications in pharmaceutical research and industrial catalysis. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues, this compound is likely to play an even greater role in the development of next-generation pharmaceutical agents.